Cas no 898252-77-2 (7-Hydroxythiochroman-4-one)

7-Hydroxythiochroman-4-one structure
7-Hydroxythiochroman-4-one structure
Product Name:7-Hydroxythiochroman-4-one
CAS No:898252-77-2
MF:C9H8O2S
MW:180.223621368408
CID:2621099
Update Time:2023-08-07

7-Hydroxythiochroman-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxythiochroman-4-one
    • 7-Hydroxythiochroman-4-one
    • Inchi: 1S/C9H8O2S/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,10H,3-4H2
    • InChI Key: YPQOXBRFKZRNLD-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2C(CC1)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Topological Polar Surface Area: 62.6
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